Cas no 612-24-8 (2-Nitrobenzonitrile)

2-Nitrobenzonitrile (CAS 612-24-8) is a versatile aromatic nitrile compound featuring a nitro group at the ortho position of the benzonitrile scaffold. This yellow crystalline solid exhibits high chemical stability and serves as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-withdrawing nitro and cyano groups enable diverse reactivity, facilitating nucleophilic substitution, reduction, and cyclization reactions. The compound's well-defined structure and purity (>98%) make it valuable for precise synthetic applications, including heterocycle formation and functional group transformations. Its low solubility in water but good solubility in common organic solvents enhances utility in reaction design. Proper handling is required due to potential irritant properties.
2-Nitrobenzonitrile structure
2-Nitrobenzonitrile structure
Product Name:2-Nitrobenzonitrile
CAS No:612-24-8
MF:C7H4N2O2
MW:148.118861198425
MDL:MFCD00007044
CID:38874
PubChem ID:24886499
Update Time:2025-07-02

2-Nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Nitrobenzonitrile
    • 2-CYANONITROBENZENE
    • o-Nitrobenzonitrile
    • o-nitrobenzonitrile(2-〞)
    • 1-cyano-2-nitrobenzene
    • 1-Nitro-2-cyanobenzene
    • 2-cyano-1-nitrobenzene
    • 2-nitrobenzenenitrile
    • 2-nitro-benzonitril
    • Benzonitrile,2-nitro
    • Benzonitrile,o-nitro
    • NiobiuM pentaoxide
    • nitrobenzonitrile
    • o-Cyanonitrobenzene
    • o-nitro-benzonitril
    • ortho-cyanonitrobenzene
    • ortho-nitrobenzonitrile
    • BENZONITRILE, o-NITRO-
    • Benzonitrile, 2-nitro-
    • 2-nitrobenzenecarbonitrile
    • DRC6U29FCI
    • SWBDKCMOLSUXRH-UHFFFAOYSA-N
    • NSC1994
    • 2-nitro-benzonitrile
    • Benzonitrile, nitro-
    • PubChem15693
    • 2-Nitrobenzoic acid
    • NSC-1994
    • InChI=1/C7H4N2O2/c8-5-6-3-1-2-4-7(6)9(10)11/h1-4
    • NITROBENZONITRILE, 2-
    • 2-Nitrobenzonitrile, >=99.0% (GC)
    • CK1052
    • Q27276562
    • Z57899730
    • AM82820
    • NSC 1994
    • SCHEMBL56638
    • A928568
    • N0171
    • NS00034610
    • SY005983
    • EN300-51194
    • CCRIS 2326
    • 1219795-50-2
    • MFCD00007044
    • A833110
    • DTXSID80210100
    • F0001-1611
    • AKOS005141851
    • AI3-16688
    • CS-W016340
    • PS-5303
    • FT-0613183
    • UNII-DRC6U29FCI
    • 2-Nitrobenzoic acid nitrile
    • 612-24-8
    • EINECS 210-301-0
    • AC-7382
    • DB-053814
    • 2-Cyanonitrobenzene; 1-Nitro-2-cyanobenzene
    • FN05831
    • 210-301-0
    • DTXCID40132591
    • Benzonitrile, 2-nitro-(9CI)
    • MDL: MFCD00007044
    • Inchi: 1S/C7H4N2O2/c8-5-6-3-1-2-4-7(6)9(10)11/h1-4H
    • InChI Key: SWBDKCMOLSUXRH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1C#N)=O
    • BRN: 638987

Computed Properties

  • Exact Mass: 148.02700
  • Monoisotopic Mass: 148.027277
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 69.6

Experimental Properties

  • Density: 1.4015 (rough estimate)
  • Melting Point: 106.0 to 111.0 deg-C
  • Boiling Point: 165°C/16mmHg(lit.)
  • Flash Point: 165℃/16mm
  • Refractive Index: 1.5300 (estimate)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 69.61000
  • LogP: 1.98968

2-Nitrobenzonitrile Security Information

2-Nitrobenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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2-Nitrobenzonitrile Production Method

2-Nitrobenzonitrile Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:612-24-8)2-硝基苯甲腈
Order Number:LE27051608
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:03
Price ($):discuss personally
Email:18501500038@163.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:612-24-8)2-硝基苯甲腈
LE27051608
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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